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A Comparative Guide to the Mechanical Properties of PBS and PBAT

An objective analysis of Poly(butylene succinate) (PBS) and Poly(butylene adipate

terephthalate) (PBAT), two leading biodegradable polyesters, is crucial for material selection in

research and development. This guide provides a detailed comparison of their mechanical

properties, supported by experimental data and standardized testing protocols, to assist

researchers, scientists, and drug development professionals in making informed decisions.

Overview of Mechanical Characteristics
Poly(butylene succinate) (PBS) and Poly(butylene adipate terephthalate) (PBAT) are both

aliphatic-aromatic copolyesters known for their biodegradability. However, they exhibit distinct

mechanical profiles.

PBS is characterized as a semi-crystalline polymer with mechanical properties comparable

to conventional polyolefins like polypropylene. It is generally a relatively stiff and strong

material, demonstrating a high elastic modulus and tensile strength.[1] However, its

applications can be limited by its inherent brittleness and low elongation at break, which is

often less than 10%.[2]

PBAT, conversely, is known for its excellent flexibility and ductility.[3] It has a low elastic

modulus and a very high elongation at break, with mechanical properties often compared to

low-density polyethylene (LDPE).[1] This high ductility comes at the cost of lower stiffness

and tensile strength compared to PBS.[2][3]
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Due to these contrasting properties, blending PBS and PBAT is a common strategy to create

materials with a more balanced performance, combining the strength of PBS with the flexibility

of PBAT.[1][4]

Quantitative Data Comparison
The mechanical properties of PBS and PBAT can vary based on the specific grade, molecular

weight, and processing conditions. The following table summarizes representative values found

in the literature for the neat polymers.

Mechanical Property
Poly(butylene succinate)
(PBS)

Poly(butylene adipate
terephthalate) (PBAT)

Tensile Strength (MPa) 32.5 - 35.0[2][5] ~17.1[2]

Young's Modulus (MPa) 607 - 698[1][2] 77 - 136[2][6]

Elongation at Break (%) < 11[1][2] > 450[7]

Impact Strength (kJ/m²) ~8.7[2]
High (Specific values vary)[8]

[9]

Experimental Protocols
The characterization of polymer mechanical properties is governed by standardized testing

methods to ensure reproducibility and comparability of data.

Tensile Properties Measurement (ASTM D638 / ISO 527)
Tensile testing is the most common method to determine properties like tensile strength,

Young's modulus, and elongation at break.

Specimen Preparation: Samples are typically prepared by injection molding or compression

molding into a "dumbbell" or "dog-bone" shape, as specified by the standard.[10] The

dimensions are precise to ensure that failure occurs in the narrow central region.

Conditioning: Specimens are conditioned at a standard temperature and humidity (e.g., 23 ±

2 °C and 50 ± 5% relative humidity) for a specified period before testing to ensure material

properties are stable.[10]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7600530/
https://www.researchgate.net/figure/Tensile-properties-of-neat-polymers-and-PBS-PBAT-blends_tbl1_322772280
https://www.researchgate.net/figure/Tensile-properties-of-PBAT-PBS-and-their-blends_tbl3_346262281
https://www.mdpi.com/2073-4360/14/9/1876
https://www.researchgate.net/figure/Tensile-properties-of-PBAT-PBS-and-their-blends_tbl3_346262281
https://pmc.ncbi.nlm.nih.gov/articles/PMC7600530/
https://www.researchgate.net/figure/Tensile-properties-of-PBAT-PBS-and-their-blends_tbl3_346262281
https://www.researchgate.net/figure/Tensile-properties-of-PBAT-PBS-and-their-blends_tbl3_346262281
https://pmc.ncbi.nlm.nih.gov/articles/PMC8658248/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7600530/
https://www.researchgate.net/figure/Tensile-properties-of-PBAT-PBS-and-their-blends_tbl3_346262281
https://www.matec-conferences.org/articles/matecconf/pdf/2018/51/matecconf_iceast2018_03014.pdf
https://www.researchgate.net/figure/Tensile-properties-of-PBAT-PBS-and-their-blends_tbl3_346262281
https://specialty-polymer.com/biodegradable-compared-pha-phb-pbat-pla-pbs-pcl-and-tps/
https://pubs.acs.org/doi/10.1021/acs.iecr.4c04307
https://www.pollen.am/mechanical_testing_protocol_general_introduction/
https://www.pollen.am/mechanical_testing_protocol_general_introduction/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584996?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Testing Procedure: The specimen is mounted in the grips of a universal testing machine. A

tensile load is applied at a constant crosshead speed (e.g., 5 to 500 mm/min, depending on

the material's rigidity).[10][11] The machine records the applied force (stress) and the

extension of the sample (strain) until the specimen fractures.

Data Analysis: The recorded data is used to generate a stress-strain curve, from which key

properties are calculated.[12]

Tensile Strength: The maximum stress the material can withstand before breaking.

Young's Modulus: The slope of the initial, linear portion of the stress-strain curve,

representing the material's stiffness.[12]

Elongation at Break: The percentage increase in length that the material undergoes before

fracturing, indicating its ductility.

Impact Strength Measurement (ASTM D256)
Impact testing evaluates a material's toughness, or its ability to absorb energy under a sudden

load.[12] The Izod and Charpy tests are the most common methods.

Specimen Preparation: A rectangular bar, often with a V-notch, is prepared. The notch

creates a stress concentration point to promote a controlled fracture.

Testing Procedure: In the Izod test, the specimen is clamped vertically as a cantilever beam.

A weighted pendulum is released from a specific height, swinging down to strike and fracture

the specimen.

Data Analysis: The energy absorbed by the specimen during fracture is calculated by

measuring how high the pendulum swings after breaking the sample. This absorbed energy

is reported as the impact strength (e.g., in kJ/m²).[12]

Experimental Workflow
The following diagram illustrates a typical workflow for the comparative mechanical analysis of

polymers like PBS and PBAT.
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Caption: Workflow for comparative mechanical testing of PBS and PBAT.
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Conclusion
The choice between PBS and PBAT is highly dependent on the mechanical requirements of the

intended application. PBS offers higher strength and stiffness, making it suitable for more rigid

items, while PBAT's superior flexibility and toughness are ideal for applications like flexible films

and compostable bags.[1][8] For applications requiring a balance of these properties, blends of

PBS and PBAT present a viable and customizable material solution. This guide provides the

foundational data and methodologies to aid researchers in the strategic selection and

development of these biodegradable polymers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and PBAT]. BenchChem, [2025]. [Online PDF]. Available at:
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properties-of-pbs-and-pbat]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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